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Compound of Interest

Compound Name: 19-Heptatriacontanol

Cat. No.: B11932174

19-Heptatriacontanol: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the physical and chemical properties of 19-
Heptatriacontanol, a long-chain secondary alcohol. Due to the limited availability of specific
experimental data for this particular isomer, this guide synthesizes known information with
established principles of organic chemistry and extrapolations from similar long-chain alcohols
to provide a comprehensive resource.

Chemical and Physical Properties

19-Heptatriacontanol is a saturated secondary alcohol with a 37-carbon atom chain. The
hydroxyl group is located at the 19th carbon position, giving it a symmetrical structure. Its
chemical and physical properties are largely determined by its long aliphatic chain and the
central polar hydroxyl group.

General Properties
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Property Value Source/Comment
IUPAC Name Heptatriacontan-19-ol N/A

Synonyms 19-Hydroxyheptatriacontane N/A

Molecular Formula Cs7H760 Calculated
Molecular Weight 537.0 g/mol Calculated[1]

CAS Number Not Available N/A

Physical Properties

Quantitative experimental data for the physical properties of 19-Heptatriacontanol are not

readily available in published literature. The values presented below are estimations based on

trends observed for other long-chain alcohols and related alkanes.
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Property Estimated Value Notes

Estimated based on the
melting point of
Heptatriacontane (77-79 °C)
Melting Point (°C) 75-85 [2]. The presence of the
hydroxyl group may slightly
alter the crystal packing and

melting point.

Estimated to be higher than
the boiling point of
Heptatriacontane (504.1 °C)[2]
Boiling Point (°C) > 500 (at 760 mmHQ) due to hydrogen bonding from
the hydroxyl group. Likely to
decompose at atmospheric

pressure.

Long-chain alcohols are

Insoluble in water. Soluble in generally insoluble in polar
Solubility nonpolar organic solvents solvents like water and soluble
(e.g., hexane, chloroform). in nonpolar organic solvents[3]

[4].

Expected appearance at room
Appearance Waxy solid temperature based on other

long-chain alcohols.

Spectroscopic Data

Specific experimental spectra for 19-Heptatriacontanol are not publicly available. This section
outlines the expected spectroscopic characteristics based on the known structure and general
principles of spectroscopy.

'H NMR Spectroscopy (Expected)

A proton NMR spectrum of 19-Heptatriacontanol would be expected to show the following key

signals:
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~3.6 ppm (multiplet, 1H): The proton attached to the carbon bearing the hydroxyl group (CH-

OH).

e ~1.2-1.6 ppm (broad multiplet, 68H): The numerous methylene (-CHz-) protons of the long
alkyl chains.

e ~0.88 ppm (triplet, 6H): The terminal methyl (-CHs) protons at both ends of the molecule.

e Abroad singlet corresponding to the hydroxyl proton (OH): The chemical shift of this peak
would be concentration and solvent dependent.

13C NMR Spectroscopy (Expected)

The carbon NMR spectrum would be expected to show:

o A peak between 70-80 ppm: Corresponding to the carbon atom bonded to the hydroxyl
group (C-19).

o Aseries of peaks between 20-40 ppm: For the methylene (-CHz-) carbons. Due to the
symmetry of the molecule, fewer than 37 signals would be observed.

e Apeak around 14 ppm: For the terminal methyl (-CHs) carbons.

Infrared (IR) Spectroscopy (Expected)

The IR spectrum would be characterized by:

e A strong, broad absorption band in the region of 3200-3600 cm~1: This is characteristic of the

O-H stretching vibration of the hydroxyl group, with the broadening due to hydrogen bonding.

e Strong absorptions in the 2850-2960 cm~1 region: Attributable to the C-H stretching
vibrations of the alkyl chain.

e An absorption band around 1050-1150 cm~1: Corresponding to the C-O stretching vibration
of the secondary alcohol.

Mass Spectrometry (Expected)
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In an electron ionization (EI) mass spectrum, the molecular ion peak (M+) at m/z = 537 might
be weak or absent, which is common for long-chain alcohols. Key fragmentation patterns would
include:

o Alpha-cleavage: Cleavage of the C-C bonds adjacent to the hydroxyl group, leading to
fragment ions. For 19-Heptatriacontanol, this would result in the loss of an octadecyl radical
(C1sHs7) to give a prominent ion.

o Dehydration: Loss of a water molecule (M-18), which is a common fragmentation pathway
for alcohols.

Experimental Protocols
Synthesis of 19-Heptatriacontanol

19-Heptatriacontanol can be synthesized via a Grignard reaction. A published method
involves the reaction of 1-octadecylmagnesium bromide with methyl formate.

Reaction Scheme:
2 C1sH37MgBr + HCOOCH3 — (CisH37)2CHOH
Detailed Methodology (Based on standard Grignard procedures):
e Preparation of the Grignard Reagent:
o All glassware must be oven-dried to ensure anhydrous conditions.

o Magnesium turnings are placed in a round-bottom flask equipped with a reflux condenser
and a dropping funnel, under an inert atmosphere (e.g., nitrogen or argon).

o A solution of 1-bromooctadecane in anhydrous diethyl ether is added dropwise to the
magnesium turnings to initiate the formation of 1-octadecylmagnesium bromide. The
reaction is exothermic and should be controlled by the rate of addition.

o Reaction with Methyl Formate:

o The Grignard reagent is cooled in an ice bath.
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o A solution of methyl formate in anhydrous diethyl ether is added dropwise to the stirred
Grignard reagent. A 2:1 molar ratio of the Grignard reagent to the ester is required.

e Work-up and Purification:

o The reaction mixture is quenched by slow addition to a cold saturated aqueous solution of
ammonium chloride or dilute acid to hydrolyze the magnesium alkoxide.

o The organic layer is separated, and the aqueous layer is extracted with ether.

o The combined organic extracts are washed with brine, dried over anhydrous sodium
sulfate, and the solvent is removed under reduced pressure.

o The crude product can be purified by recrystallization or column chromatography.

Grignard Reagent Formation

C )

:) 2:1 ratio

Grignard Reaction

Work-up & Purification

Click to download full resolution via product page

Synthesis workflow for 19-Heptatriacontanol.
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Biological Activity and Signaling Pathways

Specific biological activities and interactions with signaling pathways for 19-Heptatriacontanol
have not been extensively studied. However, based on the literature for long-chain and
secondary alcohols, some general biological effects can be postulated.

Long-chain alcohols are known to have low acute toxicity. They are generally considered non-
irritating to the skin at carbon chain lengths of C18 and above. Some long-chain amino
alcohols have shown immunosuppressive, anti-inflammatory, and cytotoxic activities.

Potential Interactions with Cellular Signaling

The biological effects of alcohols can be mediated through their interactions with cell
membranes and proteins, potentially modulating signaling pathways.

 Membrane Interactions: Long-chain alcohols can intercalate into lipid bilayers, altering
membrane properties such as fluidity and thickness. This can indirectly affect the function of
membrane-bound proteins like receptors and ion channels.

o Protein Kinase Signaling: While direct evidence is lacking for 19-Heptatriacontanol, other
alcohols are known to modulate protein kinase cascades, such as the Protein Kinase C
(PKC) pathway. The hydrophobic nature of the long alkyl chains could facilitate interactions
with the regulatory domains of such kinases.

e Calcium Signaling: Some secondary alcohols have been shown to affect intracellular calcium
levels by inhibiting store-operated calcium entry (SOCE). This suggests a potential
mechanism by which 19-Heptatriacontanol could influence calcium-dependent cellular
processes.
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Postulated biological interactions of 19-Heptatriacontanol.

Natural Occurrence and Applications

19-Heptatriacontanol has been identified as a constituent of saffron petal essential oil. The
presence of this compound in a natural product with known antimicrobial properties suggests it
may contribute to these effects, although specific studies are needed for confirmation.

In terms of applications, it has been noted that 19-Heptatriacontanol is used to combine
macromolecules and small molecules, suggesting its potential use as a linker or scaffold in
supramolecular chemistry or drug delivery systems.

Conclusion

19-Heptatriacontanol is a long-chain secondary alcohol with a symmetrical structure. While
specific experimental data on its physical, chemical, and biological properties are scarce, this
guide provides a comprehensive overview based on its known synthesis, natural occurrence,
and the established chemistry of related compounds. Further research is warranted to fully
elucidate the properties and potential applications of this molecule, particularly in the fields of
materials science and drug development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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